
5-Bromoquinoline: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromoquinoline

Cat. No.: B189535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the safety and handling precautions for 5-
bromoquinoline (CAS No: 4964-71-0). Intended for professionals in research, and drug

development, this document synthesizes critical information from safety data sheets (SDS) and

chemical literature. It covers physical and chemical properties, hazard identification, personal

protective equipment (PPE), emergency procedures, and safe handling and storage protocols.

While quantitative toxicity data for 5-bromoquinoline is limited in publicly available literature,

this guide presents the known toxicological profile and outlines standard experimental

methodologies for toxicity assessment. All quantitative data are summarized in structured

tables for ease of reference, and key workflows are visualized using diagrams to ensure clarity

and promote a safe laboratory environment.

Chemical and Physical Properties
5-Bromoquinoline is a solid, appearing as a white to off-white or light yellow to green powder

or crystal.[1][2] It is characterized by the following properties:
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Property Value Reference(s)

Molecular Formula C₉H₆BrN [3]

Molecular Weight 208.05 g/mol [3]

CAS Number 4964-71-0

Appearance
White to off-white or light

yellow to green powder/crystal

Melting Point 43-48 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

Solubility Low water solubility.

Stability
Stable under normal

conditions.

Hazard Identification and Classification
5-Bromoquinoline is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard Class Category GHS Code
Hazard
Statement

Reference(s)

Acute Toxicity,

Oral
4 H302

Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 H315
Causes skin

irritation

Serious Eye

Damage/Eye

Irritation

1 H318
Causes serious

eye damage

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3 H335

May cause

respiratory

irritation

GHS Pictograms:

Pictogram Hazard

alt text Corrosion

alt text Exclamation Mark

Signal Word: Danger

Toxicological Information
While the toxicological properties of 5-bromoquinoline have not been fully investigated, the

available data indicates that it is harmful if swallowed and causes skin and serious eye

irritation. It may also cause respiratory irritation.
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Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) values, for 5-
bromoquinoline are not readily available in the reviewed literature.

Potential Signaling Pathways in Toxicity
The precise metabolic and toxicological pathways of 5-bromoquinoline have not been

elucidated. However, studies on related quinoline compounds suggest that their toxicity may

involve various mechanisms, including the inhibition of key enzymes or interference with

cellular signaling cascades. For instance, some quinoline derivatives have been shown to

impact pathways like the PI3K/Akt signaling pathway, which is crucial for cell survival and

proliferation. It is plausible that the toxic effects of 5-bromoquinoline could be mediated

through similar mechanisms.

5-Bromoquinoline Cellular Uptake Metabolic Activation/Detoxification Interaction with Cellular Macromolecules (e.g., DNA, Proteins) Disruption of Cellular Pathways (e.g., PI3K/Akt) Cellular Stress/Damage Apoptosis/Necrosis Toxic Effects (Irritation, Organ Damage)

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for 5-bromoquinoline toxicity.

Experimental Protocols for Toxicity Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are recommended for assessing the toxicity of chemical

substances.

Acute Oral Toxicity - OECD Test Guideline 423
This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Selection: Healthy, young adult rodents (usually rats) are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water. They are fasted prior to dosing.
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Dose Administration: A single dose of the substance is administered by gavage using a

stomach tube.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

Animal Acclimatization

Fasting

Dose Preparation

Dose Administration (Oral Gavage)

Observation (14 days)

Record Clinical Signs & Mortality Body Weight Measurement Gross Necropsy

Data Analysis & LD50 Estimation

Click to download full resolution via product page

Caption: Experimental workflow for OECD Guideline 423 (Acute Oral Toxicity).

Safe Handling and Storage
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 5-bromoquinoline to minimize exposure.

PPE Category Item Specification Reference(s)

Eye and Face

Protection

Safety glasses with

side-shields or

goggles

Must meet appropriate

government standards

such as NIOSH (US)

or EN 166 (EU). A

face shield may be

required for splash

hazards.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Gloves should be

inspected before use

and disposed of

properly after

handling.

Body Protection Laboratory coat

A long-sleeved,

buttoned lab coat is

required to protect

skin and clothing.

Respiratory Protection Air-purifying respirator

Recommended if

working in a poorly

ventilated area or if

dust/aerosol

generation is likely.

Use a NIOSH-

approved respirator.

Handling Procedures
Use only in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure Reference(s)

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get immediate medical

attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, carbon oxides, and hydrogen bromide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid dust formation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.
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Caption: General workflow for the safe handling of 5-bromoquinoline.
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Conclusion
5-Bromoquinoline is a valuable compound in research and development with defined hazards

that necessitate careful handling. Adherence to the safety precautions outlined in this guide,

including the consistent use of appropriate personal protective equipment and adherence to

proper handling and emergency procedures, is essential for minimizing risk and ensuring a

safe laboratory environment. Further toxicological studies are warranted to provide a more

comprehensive quantitative understanding of the safety profile of 5-bromoquinoline.

Disclaimer
This document is intended for informational purposes only and is based on a review of publicly

available safety data sheets and chemical literature. It is not a substitute for a comprehensive

risk assessment that should be conducted by qualified professionals before handling this

chemical. Users should always consult the most current Safety Data Sheet (SDS) provided by

the supplier for the most up-to-date and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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